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Introduction
Triethylene glycol bis(2-ethylhexanoate), also known as TEG-EH or 3G8, is a high-

performance, low-viscosity plasticizer utilized in synthetic rubber formulations to enhance

flexibility, particularly at low temperatures.[1][2][3] Its chemical structure, characterized by a

flexible triethylene glycol backbone and C8 ester chains, imparts excellent plasticizing

efficiency, low volatility, and good compatibility with a range of polar elastomers, most notably

Nitrile Butadiene Rubber (NBR).[4][5] This document provides detailed application notes,

experimental protocols, and performance data for the use of triethylene glycol bis(2-
ethylhexanoate) in synthetic rubber formulations, targeted at researchers and professionals in

materials science and rubber compounding.

The primary function of a plasticizer is to increase the free volume within the polymer matrix,

thereby lowering the glass transition temperature (Tg) and improving the workability and
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flexibility of the rubber compound.[6] Triethylene glycol bis(2-ethylhexanoate) is particularly

effective in this regard, making it a preferred choice for applications requiring reliable

performance in cold environments, such as automotive components, hoses, seals, and

gaskets.[7][8]

Key Advantages in Synthetic Rubber Formulations
Excellent Low-Temperature Flexibility: Significantly lowers the brittle point of the rubber,

allowing it to remain flexible and functional at sub-zero temperatures.

High Plasticizing Efficiency: A relatively small amount of the plasticizer can lead to a

significant reduction in hardness and an increase in elongation.

Low Volatility: Its low vapor pressure ensures permanence within the rubber matrix, even at

elevated temperatures, leading to stable long-term performance.[2][4]

Good Compatibility: Shows good compatibility with polar synthetic rubbers like NBR,

reducing the likelihood of plasticizer migration or "bleeding" to the surface.[5]

Improved Processing: The low viscosity of triethylene glycol bis(2-ethylhexanoate) can

aid in the mixing and processing of rubber compounds, potentially reducing energy

consumption and cycle times.[7]

Data Presentation
The following tables summarize the typical effects of incorporating triethylene glycol bis(2-
ethylhexanoate) into a standard Nitrile Butadiene Rubber (NBR) formulation. The data

presented is illustrative of the expected performance based on the properties of low-

temperature ester plasticizers. Actual results may vary depending on the specific NBR grade,

curing system, and other compound ingredients.

Table 1: Physical and Chemical Properties of Triethylene Glycol Bis(2-Ethylhexanoate)
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Property Value

Chemical Name Triethylene glycol bis(2-ethylhexanoate)

CAS Number 94-28-0

Molecular Formula C22H42O6

Molecular Weight 402.57 g/mol

Appearance Clear, colorless to pale yellow liquid

Density @ 20°C ~0.97 g/cm³

Boiling Point ~344 °C

Freezing Point ~-50 °C

Flash Point >190 °C

Table 2: Illustrative Performance of Triethylene Glycol Bis(2-Ethylhexanoate) in a Typical

NBR Formulation
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Property
Test
Method

Control (0
pphr)

10 pphr
TEG-EH

20 pphr
TEG-EH

30 pphr
TEG-EH

Mechanical

Properties

Hardness

(Shore A)
ASTM D2240 70 65 60 55

Tensile

Strength

(MPa)

ASTM D412 18 16.5 15 13.5

Elongation at

Break (%)
ASTM D412 350 450 550 650

100%

Modulus

(MPa)

ASTM D412 3.5 2.8 2.2 1.8

Tear Strength

(kN/m)
ASTM D624 30 28 26 24

Thermal

Properties

Glass

Transition

Temp. (Tg)

(°C)

DMA -25 -35 -45 -55

Brittle Point

(°C)
ASTM D746 -30 -42 -55 -65

Fluid

Resistance

Volume

Change in

ASTM Oil #3

(70h @

100°C) (%)

ASTM D471 +15 +20 +25 +30
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pphr: parts per hundred rubber

Experimental Protocols
The following protocols describe the methodology for incorporating and evaluating triethylene
glycol bis(2-ethylhexanoate) in a synthetic rubber formulation.

Protocol 1: Compounding of NBR with Triethylene
Glycol Bis(2-Ethylhexanoate)
Objective: To prepare a series of NBR compounds with varying concentrations of triethylene
glycol bis(2-ethylhexanoate).

Materials:

Nitrile Butadiene Rubber (NBR), medium acrylonitrile (ACN) content (e.g., 33%)

Zinc Oxide (activator)

Stearic Acid (activator)

Carbon Black (e.g., N550, reinforcing filler)

Sulfur (curing agent)

N-tert-butyl-2-benzothiazolesulfenamide (TBBS, accelerator)

Triethylene glycol bis(2-ethylhexanoate) (plasticizer)

Equipment:

Two-roll mill with heating and cooling capabilities

Analytical balance

Procedure:

Mastication: Soften the NBR on the two-roll mill at a temperature of approximately 50-60°C.
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Incorporation of Activators: Add zinc oxide and stearic acid to the softened rubber and mix

until fully dispersed.

Addition of Filler and Plasticizer: Add the carbon black and triethylene glycol bis(2-
ethylhexanoate) to the compound. It is often beneficial to add the plasticizer before or

concurrently with the filler to aid in its dispersion. Mix thoroughly until a homogenous

compound is achieved.

Addition of Curing System: Reduce the mill temperature to below 90°C to prevent premature

vulcanization (scorching). Add the sulfur and TBBS and mix until fully dispersed.

Sheeting Out: Sheet out the final compound from the mill at a controlled thickness and allow

it to cool to room temperature. Store the uncured sheets in a cool, dark place for at least 24

hours before vulcanization.

Protocol 2: Vulcanization of Test Specimens
Objective: To cure the prepared NBR compounds into sheets for physical testing.

Equipment:

Compression molding press with temperature and pressure controls

Molds of appropriate dimensions for the required test specimens

Procedure:

Preheat the compression molding press to the desired vulcanization temperature (e.g.,

160°C).

Cut the uncured rubber sheets to a size slightly larger than the mold dimensions.

Place the uncured rubber in the preheated mold and close the press.

Apply a specified pressure (e.g., 10 MPa) and maintain the temperature for the

predetermined cure time (t90), which can be determined using a moving die rheometer

(MDR).
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After the cure time has elapsed, carefully open the press and remove the vulcanized rubber

sheet from the mold.

Allow the sheet to cool to room temperature. Post-cure conditioning for 24 hours at ambient

temperature is recommended before testing.

Protocol 3: Evaluation of Mechanical and Thermal
Properties
Objective: To characterize the physical properties of the vulcanized NBR compounds.

Procedure:

Specimen Preparation: Die-cut the required test specimens from the vulcanized sheets

according to the dimensions specified in the relevant ASTM standards.

Hardness: Measure the Shore A hardness using a durometer according to ASTM D2240.

Tensile Properties: Determine the tensile strength, elongation at break, and modulus using a

universal testing machine (tensometer) following the procedure outlined in ASTM D412.

Tear Strength: Measure the tear resistance of the material as per ASTM D624.

Low-Temperature Brittleness: Determine the brittle point of the rubber compounds by impact

testing at decreasing temperatures according to ASTM D746.

Glass Transition Temperature (Tg): The glass transition temperature can be determined

using Dynamic Mechanical Analysis (DMA) or Differential Scanning Calorimetry (DSC).
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Caption: Experimental workflow for incorporating and testing TEG-EH in NBR.
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Caption: Logical relationship of TEG-EH addition to rubber properties.

Conclusion
Triethylene glycol bis(2-ethylhexanoate) is a highly effective plasticizer for synthetic rubber

formulations, particularly for applications demanding excellent low-temperature performance.

Its incorporation into polar elastomers like NBR leads to a significant reduction in the glass

transition temperature and brittle point, thereby enhancing flexibility in cold environments.

While it may lead to a slight reduction in tensile strength and hardness, the improvement in

elongation and processability often outweighs these effects for many applications. The

provided protocols offer a standardized framework for the evaluation of this plasticizer, enabling

researchers and compounders to optimize their formulations for specific performance

requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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